Cas no 2228574-05-6 (1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2228574-05-6
• MF: C₁₉H₂₇NO₅
• MW: 349.421386003494
• CID: 6547545
• PubChem ID: 165640907
• Update Time: 2025-06-08

1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid
• 2228574-05-6
• EN300-1892205
• 1-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C19H27NO5/c1-18(2,3)25-17(23)20-15-9-8-13(24-4)12-14(15)19(16(21)22)10-6-5-7-11-19/h8-9,12H,5-7,10-11H2,1-4H3,(H,20,23)(H,21,22)
• InChI Key： FATPAEQAJSQJBA-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C=CC=2NC(=O)OC(C)(C)C)OC)CCCCC1)=O

Computed Properties

• Exact Mass: 349.18892296g/mol
• Monoisotopic Mass: 349.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid

Introduction to 1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228574-05-6)

1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid, identified by its CAS number 2228574-05-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its combination of a cyclohexane ring, an amide moiety, and aromatic substituents, contribute to its unique chemical and pharmacological properties.

The presence of the (tert-butoxy)carbonylamino group in the molecule’s structure suggests its utility as an intermediate in the synthesis of more complex bioactive molecules. This protective group is commonly employed in peptide chemistry and drug synthesis to prevent unwanted side reactions, ensuring the stability and integrity of the molecule during synthetic processes. The 5-methoxyphenyl moiety further enhances the compound’s potential biological activity by introducing a hydroxyl group at a position that can interact with biological targets, such as enzymes or receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The cyclohexane ring in 1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid provides a rigid scaffold that can be optimized for better binding affinity to biological targets. This structural motif has been explored in various drug candidates due to its ability to mimic natural products and improve pharmacokinetic properties.

In the context of current research, this compound has been investigated for its potential role in modulating biological pathways associated with inflammation and pain management. Studies have suggested that derivatives of this molecule may interact with specific enzymes involved in these pathways, offering a novel approach to developing therapeutic agents. The (tert-butoxy)carbonylamino group also facilitates further functionalization, allowing researchers to explore different derivatives with tailored biological activities.

The 5-methoxyphenyl substituent is particularly noteworthy for its ability to enhance solubility and bioavailability, which are critical factors in drug development. This feature makes 1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid a valuable building block for synthesizing lead compounds that meet pharmaceutical standards. Additionally, the cyclohexane ring contributes to the molecule’s overall stability, reducing degradation under various storage conditions.

From a synthetic chemistry perspective, the preparation of 1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid involves multi-step reactions that showcase modern synthetic techniques. The introduction of the amide bond through coupling reactions, such as those involving carbodiimides or active esters, is a key step in constructing this molecule. These synthetic strategies are well-documented in the literature and have been optimized for high yields and purity.

One of the most compelling aspects of this compound is its potential application in targeted therapy. By modifying the substituents on the aromatic ring or introducing additional functional groups, researchers can fine-tune the biological activity of derivatives derived from 1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid. This flexibility makes it an attractive candidate for further investigation in drug discovery programs aimed at treating various diseases.

The pharmacokinetic properties of this compound are also worth examining. The combination of lipophilicity and solubility provided by its structure suggests that it may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for any drug candidate intended for clinical use, as they directly impact efficacy and safety.

In conclusion, 1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228574-05-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.